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Compound of Interest

Compound Name: C.l. Direct yellow 27

Cat. No.: B12372912

An In-depth Technical Guide to C.I. Direct Yellow 27

This technical guide provides a comprehensive overview of C.l. Direct Yellow 27, a synthetic
dye with significant applications in various industries. The information is tailored for
researchers, scientists, and professionals in drug development who may encounter this
compound. This document details its chemical identity, including a wide range of synonyms and
alternative names, summarizes its key physicochemical properties, outlines its manufacturing
and application protocols, and provides visual representations of its synthesis and application
workflows.

Nomenclature and Identification

C.l. Direct Yellow 27 is known by numerous synonyms and trade names across different
suppliers and regions. A comprehensive list is provided below to aid in its identification in
literature and commercial products.

Table 1: Synonyms and Alternative Names for C.l. Direct Yellow 27
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Type Name

C.l. Name C.l. Direct Yellow 27

C.l. Number 13950[1][2][3]

CAS Number 10190-68-8[L][21[31[41[5][6][7]

EINECS Number

233-461-3[3][5][7]

IUPAC Name

disodium;2-[4-[[1-(2-methoxyanilino)-1,3-
dioxobutan-2-yl]diazenyl]-3-sulfonatophenyl]-6-

methyl-1,3-benzothiazole-7-sulfonate[8]

Chemical Name

sodium (e)-2-(4-((1-((2-
methoxyphenyl)amino)-1,3-dioxobutan-2-
yl)diazenyl)-3-sulfonatophenyl)-6-
methylbenzo[d]thiazole-7-sulfonate[6]

Common Synonyms

Direct Fast Brilliant Yellow 5G[1][2][9], Direct
Fast Brilliant Yellow 5GL[1][2][9], Direct Fast
Yellow 5GL[1][2][4][9], Direct Brilliant Yellow
5GL[1][2][9], Direct Brilliant Yellow L-4G[1][2][4]
[9], Fast Yellow 5GL[7][9]

Trade Names

ACDI Yellow 7GL 200%][2], Condirect Yellow
BL[2][9], Helion Yellow 5GJ[8], Solar Flavine
5G[8], Fenaluz Yellow 4G[8], Hispaluz Yellow
5GJ8], Solantine Yellow 8GL[8], Fastusol Yellow
L5GA[8], Solophenyl Yellow 7GL[8], Sirius
Supra Yellow 5G[8], Solex Canary Yellow 5G[8],
Solius Light Yellow 5G[8], Pyrazol Fast Flavine
5G[8], Solamine Fast Yellow 5GJ[8], Diazol Light
Yellow 7JL[8], Benzo Viscose Yellow 5GL[8],
Tertrodirect Fast Yellow 8G[8], Chlorantine Fast
Yellow 7GL[8], Diphenyl Fast Brilliant Yellow
8GL[8], Tetramine Fast Yellow[8]

Other Names

Direct light fast yellow 5G[4], direct bright yellow
5GJ[4], direct fast yellow 5G[4], direct bright
yellow L-4GJ[4], tin yellow 5GJ[4], Direct F. Light
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Yellow 5GJ[9], Direct Fast Light Yellow 5G[9],
Direct Flavine Yellow 5G[9], Direct Light Yellow
6J[9], Direct Yellow 7GL[9], Dycosdirect Fast
Brilliant Yellow 5GL[9], Dyrect Fast Yellow
5GDJ[9], Fast Light Yellow 5GL[9]

Physicochemical Properties

The key quantitative properties of C.l. Direct Yellow 27 are summarized in the table below.
This data is essential for understanding its behavior in various experimental and industrial
settings.

Table 2: Quantitative Data for C.l. Direct Yellow 27

Property Value Reference(s)

Molecular Formula C25H20N4Na209Ss [1112][3][5][6]

Molecular Weight 662.63 g/mol [1112114]

Appearance Dark canary/yellow uniform 5171
powder[5][7]

Solubility (at 90 °C) 50 g/L [4]

Insolubles 0.15% [4]

Maximum Absorption (Amax) 393 nm [3]

o o 53,000-57,000 at 224-230 nm
Molar Extinction Coefficient (g) ] [3]
(in water at 0.02 g/L)

Experimental Protocols
Manufacturing Process

The synthesis of C.I. Direct Yellow 27 is a two-step process involving diazotization followed by
a coupling reaction.[2][5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.colorbloomdyes.com/direct-dyes/direct-yellow/direct-fast-yellow-5gl.html
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://sdinternational.com/direct-yellow-27-dyes/
http://www.worlddyevariety.com/direct-dyes/direct-yellow-27.html
https://www.sigmaaldrich.com/HK/zh/product/sial/201871
https://www.dyestuffscn.com/dyestuff/direct-dyes/direct-yellow-27.html
https://www.pharmaffiliates.com/en/10190-68-8-direct-yellow-27-pa270015423.html
https://sdinternational.com/direct-yellow-27-dyes/
http://www.worlddyevariety.com/direct-dyes/direct-yellow-27.html
https://emperordye.com/tds/direct-yellow-27.html
https://www.dyestuffscn.com/dyestuff/direct-dyes/direct-yellow-27.html
http://www.hitechs.com.cn/product_detail_en/typeid/4/id/46.html
https://www.dyestuffscn.com/dyestuff/direct-dyes/direct-yellow-27.html
http://www.hitechs.com.cn/product_detail_en/typeid/4/id/46.html
https://emperordye.com/tds/direct-yellow-27.html
https://emperordye.com/tds/direct-yellow-27.html
https://www.sigmaaldrich.com/HK/zh/product/sial/201871
https://www.sigmaaldrich.com/HK/zh/product/sial/201871
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
http://www.worlddyevariety.com/direct-dyes/direct-yellow-27.html
https://www.dyestuffscn.com/dyestuff/direct-dyes/direct-yellow-27.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Diazotization: 2-(4-Amino-3-sulfophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid is treated
with a source of nitrous acid (e.g., sodium nitrite in an acidic medium) to form a diazonium

salt.

e Coupling: The resulting diazonium salt is then coupled with N-(2-methoxyphenyl)-3-
oxobutanamide. This reaction forms the final azo dye molecule.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Dyeing Workflow

Preparation
Prepare Dye Bath
(Dye, Water, Electrolyte)

Step 1

Dyeing 3rocess\

Immerse Material

Heat to 90-100°C
(45-60 min)

Natural Cooling
(to 25-40°C)

Manufacturing Workflow for C.I. Direct Yellow 27 - J
2-(4-Amino-3-sulfophenyl)-6- Step 4
methylbenzo[d]thiazole-7-sulfonic acid Ve ™
Post-Treatment
(Rinse with Cold Water)
Diazotization N-(2-methoxyphenyl)-
(e.g., NaNO2, HCI) 3-oxobutanamide
Step 5
Y
Optional: Cationic
Fixing Agent
Coupling Reaction
Step 6
Dry
C.l. Direct Yellow 27 \_ )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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